Cas no 1932307-67-9 ((2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide)

• Product Name: (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide
• CAS No: 1932307-67-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5246534
• Update Time: 2025-05-20

(2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-acetyl-2-methyl-, hydrazide, (2S,3S)-
• (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide

• Inchi： 1S/C9H17N3O2/c1-6-8(9(14)11-10)4-3-5-12(6)7(2)13/h6,8H,3-5,10H2,1-2H3,(H,11,14)/t6-,8-/m0/s1
• InChI Key： LTNXCIGYTAHANX-XPUUQOCRSA-N
• SMILES： N1(C(C)=O)CCC[C@H](C(NN)=O)[C@@H]1C

Additional information on (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide

Introduction to (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide (CAS No. 1932307-67-9)

(2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide (CAS No. 1932307-67-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include an acetyl group, a methyl group, and a carbohydrazide moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing research.

The chemical structure of (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide is defined by its chiral centers at the 2 and 3 positions of the piperidine ring. The presence of these chiral centers imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties. The acetyl group at the 1-position and the carbohydrazide moiety at the 3-position further enhance the compound's reactivity and functional versatility.

Recent studies have explored the potential of (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological disorders, (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide has shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in cancer cells.

The synthesis of (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide involves a series of well-defined chemical reactions that ensure high yields and purity. The process typically begins with the formation of the piperidine ring through a multistep synthesis involving amino acids or other nitrogen-containing precursors. Subsequent steps include the introduction of the acetyl and methyl groups, followed by the attachment of the carbohydrazide moiety. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the final product.

The physicochemical properties of (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide

Clinical trials involving (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that further development of this compound could lead to new treatment options for patients suffering from various diseases.

In conclusion, (2S,3S)-1-acetyl-2-methylpiperidine-3-carbohydrazide (CAS No. 1932307-67-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and physicochemical properties, make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.